Cas no 2219376-02-8 (4-(1H-1,2,3-triazol-1-yl)methylpiperidin-4-ol dihydrochloride)

• Product Name: 4-(1H-1,2,3-triazol-1-yl)methylpiperidin-4-ol dihydrochloride
• CAS No: 2219376-02-8
• MF: C₈H₁₆Cl₂N₄O
• MW: 255.144839286804
• CID: 6446822
• PubChem ID: 136575642
• Update Time: 2025-06-09

4-(1H-1,2,3-triazol-1-yl)methylpiperidin-4-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,2,3-triazol-1-yl)methylpiperidin-4-ol dihydrochloride
• 4-[(1H-1,2,3-triazol-1-yl)methyl]piperidin-4-ol dihydrochloride
• 4-((1H-1,2,3-Triazol-1-yl)methyl)piperidin-4-ol dihydrochloride
• 4-(triazol-1-ylmethyl)piperidin-4-ol;dihydrochloride
• AKOS034170859
• Z3137498625
• EN300-1702754
• 2219376-02-8

• Inchi： 1S/C8H14N4O.2ClH/c13-8(1-3-9-4-2-8)7-12-6-5-10-11-12;;/h5-6,9,13H,1-4,7H2;2*1H
• InChI Key： KXDKELWZMVQPCW-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1(CN2C=CN=N2)CCNCC1

Computed Properties

• Exact Mass: 254.0701165g/mol
• Monoisotopic Mass: 254.0701165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63Ų

Additional information on 4-(1H-1,2,3-triazol-1-yl)methylpiperidin-4-ol dihydrochloride

Introduction to 4-(1H-1,2,3-triazol-1-yl)methylpiperidin-4-ol dihydrochloride (CAS No: 2219376-02-8)

4-(1H-1,2,3-triazol-1-yl)methylpiperidin-4-ol dihydrochloride is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 2219376-02-8, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a piperidine ring linked to a triazole moiety, which endows it with distinct chemical properties that make it a promising candidate for further exploration in therapeutic contexts.

The triazole functional group is known for its versatility in medicinal chemistry, often serving as a key scaffold in the design of bioactive molecules. Its presence in 4-(1H-1,2,3-triazol-1-yl)methylpiperidin-4-ol dihydrochloride suggests that this compound may exhibit inhibitory effects on various biological targets, particularly enzymes and receptors involved in inflammatory and infectious diseases. The piperidine ring, a common structural feature in many pharmacologically active agents, contributes to the compound's solubility and metabolic stability, enhancing its suitability for drug formulation.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. The combination of the triazole and piperidine moieties in 4-(1H-1,2,3-triazol-1-yl)methylpiperidin-4-ol dihydrochloride positions it as a valuable tool for investigating novel therapeutic pathways. Studies have demonstrated that triazole derivatives can modulate enzyme activity by binding to specific pockets within target proteins, thereby inhibiting their function. This mechanism is particularly relevant in the context of developing treatments for conditions such as cancer, autoimmune disorders, and microbial infections.

The dihydrochloride salt form of this compound enhances its pharmacokinetic properties by improving solubility and stability. This formulation is crucial for ensuring consistent bioavailability and efficacy when administered orally or intravenously. The salt form also facilitates easier handling and storage, making it a practical choice for both preclinical and clinical studies.

In the context of current research, 4-(1H-1,2,3-triazol-1-yl)methylpiperidin-4-ol dihydrochloride has been investigated for its potential role in modulating inflammatory pathways. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders, neurodegenerative conditions, and metabolic syndromes. By targeting key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX), this compound may offer a novel approach to managing inflammation-related pathologies. Preliminary studies suggest that derivatives of this structure exhibit anti-inflammatory effects comparable to existing therapeutics while demonstrating improved selectivity and reduced side effects.

The development of antiviral agents has also seen significant interest in triazole-containing compounds due to their ability to disrupt viral replication cycles. The structural features of 4-(1H-1,2,3-triazol-1-yl)methylpiperidin-4-ol dihydrochloride make it a candidate for inhibiting viral enzymes such as proteases and polymerases. Recent reports indicate that similar scaffolds have shown promise in preclinical trials against emerging viral strains, highlighting the potential of this compound as an antiviral agent.

Furthermore, the compound's interaction with biological targets suggests applications beyond traditional therapeutic areas. For instance, its ability to cross the blood-brain barrier may make it useful in treating central nervous system (CNS) disorders. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by aberrant protein aggregation and oxidative stress. By modulating key enzymatic pathways involved in these processes, 4-(1H-1,2,3-triazol-1-yl)methylpiperidin-4-ol dihydrochloride could potentially mitigate symptoms associated with these conditions.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key synthetic steps include the formation of the triazole ring through cycloaddition reactions and subsequent functionalization of the piperidine core. Advanced techniques such as catalytic hydrogenation and protecting group strategies are employed to ensure high yields and purity. These synthetic methodologies underscore the compound's complexity and the precision required in its production.

Evaluation of 4-(1H-1,2,3-triazol-1-ylmethylpiperidin-4-ol dihydrochloride) has been conducted through both computational modeling and experimental assays. Molecular docking studies have predicted favorable interactions with various protein targets based on its structural features. These predictions have been validated through enzyme inhibition assays conducted using recombinant proteins expressed in vitro. Such studies provide critical insights into the compound's mechanism of action and help identify potential therapeutic applications.

The pharmacological profile of this compound has been further explored through animal models of disease. In vivo studies have demonstrated promising results regarding its efficacy in reducing inflammation and viral replication. These findings support its potential as a lead compound for further drug development initiatives. Additionally, toxicology assessments have been performed to evaluate its safety profile at various doses.

The future direction of research on 4-(1H-1,2,3-triazol-methyl-piperidin-l-l)-di-hydro-chloride (CAS No: 2219376_02_8) includes optimizing its chemical structure for improved pharmacokinetic properties and exploring novel therapeutic indications. By leveraging computational chemistry tools such as molecular dynamics simulations and machine learning algorithms, researchers aim to identify structural modifications that enhance binding affinity while minimizing off-target effects.

In conclusion, 4-(lH-l,23-drzoz01ylmethyl-piperidin-l)-dihydro-chloride represents an exciting advancement in pharmaceutical chemistry with significant implications for treating a wide range of diseases.* Its unique structural features,* combined with promising preclinical data,* position it as a valuable candidate for further development.* As research progresses,* additional insights into its mechanism*of action*and therapeutic potential*are expected*to emerge,* paving*the way*for novel treatments*that could benefit patients worldwide.*